Cas no 1881328-01-3 (2-(piperazin-1-yl)-3,4-dihydroquinazolin-4-one dihydrochloride)

• Product Name: 2-(piperazin-1-yl)-3,4-dihydroquinazolin-4-one dihydrochloride
• CAS No: 1881328-01-3
• MDL: MFCD29993819
• CID: 4630692
• Update Time: 2025-10-31

2-(piperazin-1-yl)-3,4-dihydroquinazolin-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperazin-1-yl)-3,4-dihydroquinazolin-4-one dihydrochloride

• MDL： MFCD29993819

Additional information on 2-(piperazin-1-yl)-3,4-dihydroquinazolin-4-one dihydrochloride

Comprehensive Overview of 2-(piperazin-1-yl)-3,4-dihydroquinazolin-4-one dihydrochloride (CAS No. 1881328-01-3)

2-(piperazin-1-yl)-3,4-dihydroquinazolin-4-one dihydrochloride (CAS No. 1881328-01-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This dihydroquinazolinone derivative is characterized by its unique molecular structure, which combines a piperazine moiety with a dihydroquinazolinone core. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's CAS number 1881328-01-3 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Researchers often search for 2-(piperazin-1-yl)-3,4-dihydroquinazolin-4-one dihydrochloride due to its potential role in modulating biological pathways. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are frequently used in virtual screening and molecular docking studies.

One of the key reasons for the growing interest in this compound is its potential pharmacological activity. The piperazine ring, a common feature in many bioactive molecules, is known to enhance solubility and bioavailability. Meanwhile, the dihydroquinazolinone scaffold has been associated with diverse biological effects, including enzyme inhibition and receptor modulation. These properties align with current research hotspots, such as targeted therapy and precision medicine, where specific molecular interactions are exploited for therapeutic benefits.

In the context of SEO optimization, users frequently search for terms like "2-(piperazin-1-yl)-3,4-dihydroquinazolin-4-one dihydrochloride uses" or "CAS 1881328-01-3 supplier." These queries reflect the demand for both academic and industrial applications of the compound. Additionally, the rise of green chemistry and sustainable synthesis has led to increased scrutiny of the environmental impact of chemical production, making it essential to address the compound's synthesis and handling in an eco-friendly manner.

From a technical perspective, the dihydrochloride salt form of this compound improves its stability and handling, which is critical for laboratory and manufacturing processes. The molecular weight, solubility, and melting point of 2-(piperazin-1-yl)-3,4-dihydroquinazolin-4-one dihydrochloride are often discussed in research papers, as these parameters influence its applicability in various formulations. For instance, its solubility in water and organic solvents determines its suitability for different delivery systems.

Another area of interest is the compound's potential role in neurological research. Given the increasing prevalence of neurodegenerative diseases, scientists are exploring molecules like 2-(piperazin-1-yl)-3,4-dihydroquinazolin-4-one dihydrochloride for their ability to cross the blood-brain barrier and interact with central nervous system targets. This aligns with broader public health concerns and the search for novel treatments for conditions such as Alzheimer's and Parkinson's diseases.

In summary, 2-(piperazin-1-yl)-3,4-dihydroquinazolin-4-one dihydrochloride (CAS No. 1881328-01-3) represents a versatile and scientifically valuable compound. Its structural uniqueness, combined with its potential applications in drug development and biochemical research, makes it a subject of ongoing investigation. As the fields of AI and machine learning continue to revolutionize chemical research, compounds like this will likely play an even more prominent role in shaping the future of medicine and biotechnology.